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Compound Focus: Salinazid

CAS No.: 495-84-1

Cat. No.: S542346

The chemical profile of Salinazid (also known as Nupasal or Nilazid) clearly classifies it as an anti-
tuberculosis (TB) drug [1]. The search results contained no preclinical or clinical studies investigating its

application for asthma.

For context, the table below summarizes the core information available for Salinazid, highlighting the

absence of antiasthmatic data:

Property Available Data for Salinazid
Primary Indication Anti-tuberculosis (TB) drug [1]
Chemical Structure C13H11N302 [1]

Experimental Protocols No antiasthmatic protocols available
Antiasthmatic Activity No supporting data found
Signaling Pathways No relevant data found

Established Antiasthmatic Compounds for Reference
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To provide helpful context for your research, several plant-derived compounds with confirmed antiasthmatic
effects have been identified through rigorous studies. The table below lists some of these compounds and

their documented effects [2].

Compound/Plant Extract Documented Antiasthmatic Effects (Preclinical/Clinical)

Baicalin Reduces airway hyperresponsiveness (AHR), improves airway
resistance and lung compliance [2].

Carvacrol Reduces AHR; improves FEV1, FVC, and other pulmonary function
test metrics [2].

Boswellia serrata Reduces episodes of asthmatic attacks; increases FEV1, FVC, and
PEFR [2].
Curcuma longa (Curcumin) Reduces airway hyperresponsiveness (AHR) [2].

Anti-asthma Herbal Medicine A combination of extracts that reduces symptoms, improves lung
Intervention (ASHMI) function, and has anti-inflammatory properties confirmed in clinical
trials [3].

For these established compounds, research has outlined specific experimental models:

¢ In Vivo Models: Often use mice (e.g., BALB/c) sensitized with ovalbumin (OVA) to induce asthma-
like symptoms, allowing measurement of Airway Hyperresponsiveness (AHR) and inflammation [3].

¢ In Vitro Models: Include studies on human lung fibroblast cell lines or primary mouse cells to
investigate anti-inflammatory mechanisms, such as the reduction of cytokines like IL-8, eotaxin-1,

TNFa, and NFkB [3].
¢ Clinical Measurements: Human trials assess improvement in lung function through standardized
metrics like FEV1 (Forced Expiratory Volume in 1 second) and FVC (Forced Vital Capacity) [2].

Pathway Analysis for Antiasthmatic Drug Research

Since Salinazid's mechanism is unknown in this context, the diagram below illustrates a generalized
workflow for evaluating a compound's potential effect on asthma-related signaling pathways, using tools like

PathwayLinker [4]. This approach can help form initial hypotheses.
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Suggested Research Direction

To conclusively determine Salinazid's potential, you would need to initiate primary research:

e Experimental Investigation: Conduct new in vitro and in vivo studies using established asthma
models, as described above.

¢ Mechanism Elucidation: If biological activity is found, use pathway analysis tools like PathwayLinker
[4] or the Signaling Pathways Project (SPP) [5] to map the compound's protein targets and
interactions against known asthma-related pathways (e.g., Th2 cytokine signaling, JAK-STAT, or NF-
KB pathways [6]).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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